4-(5-Chloro-[1,2,4]thiadiazol-3-yl)-morpholine
Overview
Description
The compound “4-(5-Chloro-[1,2,4]thiadiazol-3-yl)-morpholine” is a derivative of 1,3,4-thiadiazole . Thiadiazoles are a significant category of heterocyclic compounds with several uses in organic synthesis and pharmaceutical and biological applications .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride . The structures of these derivatives were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques such as UV, FT-IR, 1H NMR, and 13C NMR .Chemical Reactions Analysis
The chemical reactions involving 1,3,4-thiadiazole derivatives are diverse. They have been used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques. For instance, the melting point can be determined experimentally . The compound’s molecular weight is 197.64 .Scientific Research Applications
Heterocyclic Systems Based on Thiadiazoles
Heterocyclic systems based on 1,3,4-thiadiazole are crucial for pharmacological activity due to their diverse pharmacological potential. These systems are considered significant heterocyclic fragments for constructing new drug-like molecules due to their antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The combination of 1,3,4-thiadiazole or 1,3,4-oxadiazole core with various heterocycles often leads to a synergistic effect, underscoring their importance for medicinal chemistry (Lelyukh, 2019).
Morpholine Derivatives
Morpholine derivatives have shown a broad spectrum of pharmacological profiles. The morpholine ring, being present in various organic compounds developed for diverse pharmacological activities, highlights its significance in medicinal chemistry. Recent research emphasizes the importance of developing novel morpholine and pyran derivatives, showcasing their potent pharmacophoric activities and suggesting a trend towards exploring these moieties for future drug design and synthesis (Asif & Imran, 2019).
Thiazolidinedione-based Ligands
Thiazolidinedione-based ligands, such as 2,4-thiazolidinediones (TZDs), have been identified for their antimicrobial, anticancer, and antidiabetic properties. These compounds offer a vast opportunity for structural modification, attracting medicinal chemists' attention to develop a wide range of lead molecules against various clinical disorders. The diverse biological activities and novel modes of action of TZDs underscore their potential for generating novel drug molecules for life-threatening ailments (Singh et al., 2022).
Thiadiazole Chemistry
Thiadiazoles are notable for their extensive applications in organic synthesis, pharmaceuticals, and biological activities. They serve various roles, including oxidation inhibitors, cyanine dyes, metal chelating agents, and anti-corrosion agents. The broad spectrum of thiadiazole chemistry's applications indicates its value for organic and medicinal chemists aiming to develop more effective and safer thiadiazole compounds (Asif, 2016).
Mechanism of Action
The bioactive properties of thiadiazole are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases. Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells .
Future Directions
properties
IUPAC Name |
4-(5-chloro-1,2,4-thiadiazol-3-yl)morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3OS/c7-5-8-6(9-12-5)10-1-3-11-4-2-10/h1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUKCIZRKDVPTOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NSC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201259541 | |
Record name | 4-(5-Chloro-1,2,4-thiadiazol-3-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201259541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
887623-92-9 | |
Record name | 4-(5-Chloro-1,2,4-thiadiazol-3-yl)morpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887623-92-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(5-Chloro-1,2,4-thiadiazol-3-yl)morpholine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201259541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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